471-95-4

Bufotalin

In Stock

• CAS RN:
• 471-95-4

• Formula:
• C26H36O6

• InChI:
• InChI=1S/C26H36O6/c1-15(27)32-21-13-26(30)20-6-5-17-12-18(28)8-10-24(17,2)19(20)9-11-25(26,3)23(21)16-4-7-22(29)31-14-16/h4,7,14,17-21,23,28,30H,5-6,8-13H2,1-3H3/t17-,18+,19+,20-,21+,23+,24+,25-,26+/m1/s1

• InChIKey:
• VOZHMAYHYHEWBW-NVOOAVKYSA-N

• Bufotalin is a bufadienolide that has been found in toad (B. asiaticus) venom and has cytotoxic and immunomodulatory activities. It induces cell cycle arrest at the G1 phase and apoptosis in Hep3B cells when used at concentrations ranging from 0.13 to 1.13 µM. Bufotalin (100 µg/kg) reduces autoantibody production, serum levels of TNF-α, IL-1β, IFN-γ, IL-22, and IL-17, and the number of splenic and lymph node Th17 cells, as well as increases saliva flow rates in a mouse model of experimental Sjörgren’s syndrome, an autoimmune disease characterized by the reduced secretion of exocrine glands. It also induces lethality in anesthetized dogs (LD50 = 0.36 mg/kg).
  Bufotalin is a steroid lactone. It derives from a bufanolide.
  

3,4,5-trimethoxy-N-[2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-5-yl]benzamide

In Stock

• CAS RN:
• 929471-95-4

• Formula:
• C27H25NO7

• InChI:
• InChI=1S/C27H25NO7/c1-15-20-14-18(28-27(30)17-12-22(32-3)26(34-5)23(13-17)33-4)9-10-21(20)35-25(15)24(29)16-7-6-8-19(11-16)31-2/h6-14H,1-5H3,(H,28,30)

• InChIKey:
• TXWUFTZNYVUDDH-UHFFFAOYSA-N

• 3,4,5-trimethoxy-N-[2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-5-yl]benzamide is a useful research compound. Its molecular formula is C27H25NO7 and its molecular weight is 475.5 g/mol. The purity is usually 95%.

(2S,5R)-5-Ethylpiperidine-2-carboxylic acid

Usually In Stock

• CAS RN:
• 322471-95-4

• Formula:
• C8H15NO2

• InChI:
• InChI=1S/C8H15NO2/c1-2-6-3-4-7(8(10)11)9-5-6/h6-7,9H,2-5H2,1H3,(H,10,11)/t6-,7+/m1/s1

• InChIKey:
• VUXDCBPGTJLQFW-RQJHMYQMSA-N

• (2S,5R)-5-Ethylpiperidine-2-carboxylic acid is a useful research compound. Its molecular formula is C8H15NO2 and its molecular weight is 157.21 g/mol. The purity is usually 95%.